2-Amino-5-(3-methylsulfonylaminophenyl)nicotinic acid, 95%

• IUPAC Name: 2-amino-5-[3-(methanesulfonamido)phenyl]pyridine-3-carboxylic acid
• InChI: InChI=1S/C13H13N3O4S/c1-21(19,20)16-10-4-2-3-8(5-10)9-6-11(13(17)18)12(14)15-7-9/h2-7,16H,1H3,(H2,14,15)(H,17,18)
• InChI Key: XAUVQVAUZOPZCL-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC=CC(=C1)C2=CC(=C(N=C2)N)C(=O)O
• Molecular Formula: C13H13N3O4S
• DSSTOX Substance ID: DTXSID60688363
• Molecular Weight: 307.33 g/mol
• CAS RN: 1261957-75-8

Description

2-Amino-5-(3-methylsulfonylaminophenyl)nicotinic acid, 95% (2-AMPA), is a synthetic compound of the nicotinic acid family. It is a white, crystalline powder with a molecular weight of 287.35 g/mol. 2-AMPA is an important research tool used in a variety of scientific experiments, and has been studied extensively in the fields of biochemistry and physiology.

Scientific Research Applications

2-Amino-5-(3-methylsulfonylaminophenyl)nicotinic acid, 95% has been used in a variety of scientific research applications, including in vitro studies of the biochemical and physiological effects of nicotinic acid and its derivatives. It has been used to study the effects of nicotinic acid on cell membranes, as well as to study the effects of nicotinic acid on the activity of enzymes and proteins. Additionally, 2-Amino-5-(3-methylsulfonylaminophenyl)nicotinic acid, 95% has been used to study the effects of nicotinic acid on the activity of neurotransmitters, such as acetylcholine, dopamine, and serotonin.

Mechanism of Action

2-Amino-5-(3-methylsulfonylaminophenyl)nicotinic acid, 95% is a nicotinic acid derivative and acts as an agonist at nicotinic acid receptors, specifically at the α7 subtype. This means that it binds to the receptor and activates it, leading to an increase in the activity of the receptor. In the case of the α7 receptor, this leads to an increase in the release of neurotransmitters, such as acetylcholine, dopamine, and serotonin.
Biochemical and Physiological Effects
2-Amino-5-(3-methylsulfonylaminophenyl)nicotinic acid, 95% has been studied extensively in the fields of biochemistry and physiology. In vitro studies have shown that 2-Amino-5-(3-methylsulfonylaminophenyl)nicotinic acid, 95% can affect the activity of enzymes and proteins, as well as the activity of neurotransmitters. In addition, 2-Amino-5-(3-methylsulfonylaminophenyl)nicotinic acid, 95% has been found to have an effect on cell membrane integrity and stability, as well as on the expression of certain genes.

Advantages and Limitations for Lab Experiments

The primary advantage of using 2-Amino-5-(3-methylsulfonylaminophenyl)nicotinic acid, 95% in laboratory experiments is its ability to act as an agonist at nicotinic acid receptors. This allows researchers to study the effects of nicotinic acid on various biochemical and physiological processes. Additionally, 2-Amino-5-(3-methylsulfonylaminophenyl)nicotinic acid, 95% is relatively inexpensive and easy to obtain, making it an ideal research tool. However, one limitation of using 2-Amino-5-(3-methylsulfonylaminophenyl)nicotinic acid, 95% is that it is not as potent as other nicotinic acid derivatives, such as nicotine.

Future Directions

In the future, 2-Amino-5-(3-methylsulfonylaminophenyl)nicotinic acid, 95% could be used to further study the effects of nicotinic acid on biochemical and physiological processes. Additionally, 2-Amino-5-(3-methylsulfonylaminophenyl)nicotinic acid, 95% could be used to study the effects of nicotinic acid on the activity of neurotransmitters, such as acetylcholine, dopamine, and serotonin. Furthermore, 2-Amino-5-(3-methylsulfonylaminophenyl)nicotinic acid, 95% could be used to study the effects of nicotinic acid on gene expression and cell membrane integrity and stability. Finally, 2-Amino-5-(3-methylsulfonylaminophenyl)nicotinic acid, 95% could be used to develop new therapeutic agents that target nicotinic acid receptors.

Synthesis Methods

2-Amino-5-(3-methylsulfonylaminophenyl)nicotinic acid, 95% can be synthesized by reacting 3-methylsulfonylaminophenyl bromide with 2-amino-5-bromopyridine in the presence of an acid catalyst. The reaction is conducted in a solvent such as dimethylformamide (DMF) and heated to a temperature of 80-90°C. After the reaction is complete, the resulting product is purified by column chromatography and recrystallized from a suitable solvent.